4-(4-Nitrothiophen-2-yl)thiazol-2-amine
Description
4-(4-Nitrothiophen-2-yl)thiazol-2-amine is a useful research compound. Its molecular formula is C7H5N3O2S2 and its molecular weight is 227.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications
Nitazoxanide, a compound structurally related to thiazolamines, showcases broad-spectrum antiprotozoal, anthelmintic, and antiviral activities against a variety of Gram-positive and Gram-negative bacteria, parasites, and certain viruses. It demonstrates potential in treating conditions such as cryptosporidiosis, hepatitis B and C, ovarian cancer, and even symptoms of coronavirus infection. The drug's activity is attributed to its interference with the pyruvate-ferredoxin oxidoreductase enzyme, crucial in anaerobic energy metabolism (Bharti et al., 2021).
Material Science
Nitisinone, a derivative of nitrothiophene, was initially developed as a herbicide but found medical applications in treating hepatorenal tyrosinemia, a rare hereditary metabolic disease. Research on nitisinone focuses more on medical applications, highlighting the diverse potential of nitrothiophene derivatives in various fields beyond their original intended use (Barchańska et al., 2019).
Advanced Synthesis and Green Chemistry
Compounds containing thiazolamine moieties, like 4-thiazolidinone, are critical in synthesizing heterocyclic compounds due to their versatile biological activities. They are explored for their potential against various diseases, indicating the broad applicability of such compounds in medicinal chemistry and drug development. The exploration of green chemistry approaches for synthesizing these compounds also reflects the growing importance of sustainable practices in pharmaceutical research (Santos et al., 2018).
Properties
IUPAC Name |
4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2S2/c8-7-9-5(3-14-7)6-1-4(2-13-6)10(11)12/h1-3H,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHDCKELICOIXSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1[N+](=O)[O-])C2=CSC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206873 |
Source
|
| Record name | 2-Thiazolamine, 4-(4-nitro-2-thienyl)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58139-51-8 |
Source
|
| Record name | Thiazole, 2-amino-4-(4-nitro-2-thienyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058139518 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Thiazolamine, 4-(4-nitro-2-thienyl)- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50206873 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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